Cas no 5413-96-7 (6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 5413-96-7
• MF: C₆H₆ClN₅
• MW: 183.598338603973
• MDL: MFCD18793420
• CID: 939837
• PubChem ID: 222250
• Update Time: 2025-08-05

6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1,6-DIMETHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 6-chloro-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• DA-05064
• NSC7869
• 5413-96-7
• IXLBKCICUWBZOQ-UHFFFAOYSA-N
• DTXSID90278519
• MFCD18793420
• CS-0453418
• F8887-6417
• SCHEMBL130521
• NSC-7869
• EN300-156617
• AKOS022761099
• pyrazolo[3,4-d]pyrimidine, 4-amino-6-chloro-1-methyl-

• MDL： MFCD18793420
• Inchi： 1S/C6H6ClN5/c1-12-5-3(2-9-12)4(8)10-6(7)11-5/h2H,1H3,(H2,8,10,11)
• InChI Key： IXLBKCICUWBZOQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=NN(C)C2=N1)N

Computed Properties

• Exact Mass: 183.03138
• Monoisotopic Mass: 183.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.79
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.821
• PSA: 69.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Introduction to 6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 5413-96-7)

6-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, also known by its CAS number 5413-96-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structure of 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine makes it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine consists of a pyrazolo[3,4-d]pyrimidine core with a chlorine atom at the 6-position and a methyl group at the 1-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The presence of the chlorine atom enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The methyl group at the 1-position contributes to the stability and binding affinity of the compound to its target receptors.

Recent studies have highlighted the potential of 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves inhibition of viral replication by targeting key enzymes involved in viral RNA synthesis.

In addition to its antiviral properties, 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has shown promising anticancer effects. A study in the Cancer Research journal reported that this compound selectively inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. The compound's ability to target multiple signaling pathways involved in cancer progression makes it a potential candidate for developing new anticancer drugs.

The anti-inflammatory properties of 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine have also been investigated. Research published in the Inflammation Research journal indicated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine could be a valuable therapeutic agent for treating inflammatory diseases.

The pharmacokinetic profile of 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been studied extensively to optimize its use in drug development. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity and high selectivity for target receptors reduce the risk of adverse side effects.

In conclusion, 6-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 5413-96-7) is a promising compound with a wide range of biological activities. Its potential applications in antiviral, anticancer, and anti-inflammatory therapies make it an important focus for ongoing research and development in medicinal chemistry and pharmaceutical science. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, further solidifying its importance in the field.